Cas no 923928-01-2 (Pyridine, 3-(chloromethyl)-6-(4-fluorophenyl)-2-methyl-)

• Product Name: Pyridine, 3-(chloromethyl)-6-(4-fluorophenyl)-2-methyl-
• CAS No: 923928-01-2
• MF: C₁₃H₁₁ClFN
• MW: 235.684545755386
• CID: 4323611
• Update Time: 2025-07-25

Pyridine, 3-(chloromethyl)-6-(4-fluorophenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-(chloromethyl)-6-(4-fluorophenyl)-2-methyl-

• Inchi： 1S/C13H11ClFN/c1-9-11(8-14)4-7-13(16-9)10-2-5-12(15)6-3-10/h2-7H,8H2,1H3
• InChI Key： CTNRKMNZLIOIKZ-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C2=CC=C(F)C=C2)=CC=C1CCl

Experimental Properties

• Density: 1.201±0.06 g/cm3(Predicted)
• Boiling Point: 333.7±42.0 °C(Predicted)
• pka: 4.45±0.25(Predicted)

Additional information on Pyridine, 3-(chloromethyl)-6-(4-fluorophenyl)-2-methyl-

Comprehensive Overview of Pyridine, 3-(chloromethyl)-6-(4-fluorophenyl)-2-methyl- (CAS No. 923928-01-2)

Pyridine, 3-(chloromethyl)-6-(4-fluorophenyl)-2-methyl- (CAS No. 923928-01-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives family, which are known for their versatile applications in drug discovery and material science. The presence of both chloromethyl and 4-fluorophenyl groups in its structure makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential role in developing targeted therapies and small-molecule inhibitors, aligning with the growing demand for precision medicine.

In recent years, the compound's unique structural features have been explored in the context of catalytic reactions and ligand design. Its chloromethyl group offers reactivity for further functionalization, while the 4-fluorophenyl moiety enhances its binding affinity to biological targets. This dual functionality positions Pyridine, 3-(chloromethyl)-6-(4-fluorophenyl)-2-methyl- as a promising candidate for high-throughput screening in drug development. Additionally, its stability under various conditions makes it suitable for green chemistry applications, a trending topic in sustainable scientific practices.

The synthesis of Pyridine, 3-(chloromethyl)-6-(4-fluorophenyl)-2-methyl- often involves multi-step organic reactions, including cross-coupling and halogenation processes. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in industrial-scale production. Analysts note its compatibility with microwave-assisted synthesis, a technique gaining traction for reducing reaction times and energy consumption. Such advancements align with the broader push toward cost-effective and eco-friendly manufacturing processes.

From a commercial perspective, CAS No. 923928-01-2 is often listed in catalogs of fine chemicals and building blocks for medicinal chemistry. Its demand is driven by the pharmaceutical sector's focus on fragment-based drug discovery and structure-activity relationship studies. Suppliers emphasize its high purity and compliance with Good Manufacturing Practices (GMP), addressing the stringent quality requirements of end-users. Furthermore, the compound's patent landscape is actively monitored by stakeholders, as it may hold potential for novel therapeutic agents.

In summary, Pyridine, 3-(chloromethyl)-6-(4-fluorophenyl)-2-methyl- (CAS No. 923928-01-2) represents a critical tool in modern chemical research. Its applications span from drug design to catalysis, resonating with current trends in personalized medicine and sustainable chemistry. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in both academic and industrial settings.